Cas no 922053-13-2 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• CAS No: 922053-13-2
• MF: C₁₉H₁₇F₃N₂O₂
• MW: 362.345695257187
• CID: 5954798
• PubChem ID: 18571217
• Update Time: 2025-10-29

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• Benzamide, N-(1-ethyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-4-(trifluoromethyl)-
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-(trifluoromethyl)benzamide
• AKOS024633721
• 922053-13-2
• F2266-0036

• Inchi： 1S/C19H17F3N2O2/c1-2-24-16-9-8-15(11-13(16)5-10-17(24)25)23-18(26)12-3-6-14(7-4-12)19(20,21)22/h3-4,6-9,11H,2,5,10H2,1H3,(H,23,26)
• InChI Key： HCWGUFBLCZJWHC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 362.12421228g/mol
• Monoisotopic Mass: 362.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 474.3±45.0 °C(Predicted)
• pka: 12.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide

Recent Advances in the Study of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide (CAS: 922053-13-2)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide (CAS: 922053-13-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrahydroquinoline scaffold and trifluoromethylbenzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide has been optimized to achieve higher yields and purity, as reported in several recent publications. Key advancements include the use of novel catalytic systems and green chemistry approaches, which have significantly improved the scalability and environmental sustainability of the process. These developments are critical for the compound's potential transition from laboratory-scale research to industrial production.

Pharmacological evaluations of this compound have revealed its efficacy in modulating specific biological targets, particularly in the context of inflammatory and oncological pathways. In vitro and in vivo studies have demonstrated its ability to inhibit key enzymes and receptors involved in these pathways, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer. The trifluoromethyl group has been identified as a critical structural feature contributing to its bioactivity and metabolic stability.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into its binding modes with target proteins, highlighting the importance of the tetrahydroquinoline core in maintaining optimal binding affinity. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide as a drug candidate. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to improve these parameters, with some derivatives showing improved pharmacokinetic profiles in animal models.

In conclusion, N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(trifluoromethyl)benzamide represents a promising scaffold for drug discovery, with recent research underscoring its therapeutic potential and providing a foundation for future studies. Continued investigation into its mechanisms, optimization of its properties, and exploration of its applications in various disease models will be essential to fully realize its potential in the clinic.